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Compound of Interest

1-Methyl-2-nitro-3-
Compound Name: _
(trifluoromethyl)benzene

cat. No.: B1338263

Technical Guide: 1-Methyl-2-nitro-3-
(trifluoromethyl)benzene

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of the currently available information on 1-
Methyl-2-nitro-3-(trifluoromethyl)benzene. It is important to note that specific experimental
data for this compound is limited in publicly accessible literature. Much of the information
presented is based on the known properties of structurally related compounds.

Introduction

1-Methyl-2-nitro-3-(trifluoromethyl)benzene is an aromatic organic compound with the
chemical formula CsHeF3sNO:2.[1] Its structure features a benzene ring substituted with a methyl
group, a nitro group, and a trifluoromethyl group. The presence and relative positions of these
functional groups are expected to significantly influence its chemical reactivity and biological
activity. The electron-withdrawing nature of the nitro and trifluoromethyl groups, combined with
the electron-donating effect of the methyl group, creates a unique electronic profile that makes
it a compound of interest in synthetic chemistry and potentially in the development of novel
therapeutic agents.

Physicochemical Properties
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Detailed experimental data on the physicochemical properties of 1-Methyl-2-nitro-3-
(trifluoromethyl)benzene are not readily available. The following table summarizes the known
identifiers and predicted or estimated properties. For comparison, data for the related
compound m-(Trifluoromethyl)nitrobenzene is included where available.

m-
1-Methyl-2-nitro-3- . .
Property . (Trifluoromethyl)nitrobenz
(trifluoromethyl)benzene

ene
Molecular Formula CsHeF3NO2[1] C7HaFsNO2[2][3][4]
Molecular Weight 205.13 g/mol [1] 191.11 g/mol [2][3]
CAS Number 92891-23-1[1] 98-46-4[2][3]
Physical Form Solid[1] Liquid
Melting Point Data not available -2.1°C
Boiling Point Data not available 203 °C at 760 mmHg
Density Data not available 1.403 g/cm3 at 20 °C
Solubility Data not available Insoluble in water
pKa Data not available Data not available

Synthesis and Characterization
Synthesis

A detailed experimental protocol for the synthesis of 1-Methyl-2-nitro-3-
(trifluoromethyl)benzene is not explicitly described in the available literature. However, a
common method for the synthesis of nitroaromatic compounds is through the nitration of a
substituted benzene ring. A patent for the preparation of related nitro-substituted
benzotrifluoride compounds describes the nitration of 3-methyl benzotrifluoride with nitric acid
at low temperatures.[5] This suggests that a probable synthetic route for 1-Methyl-2-nitro-3-
(trifluoromethyl)benzene involves the direct nitration of 1-methyl-3-(trifluoromethyl)benzene.

Hypothetical Experimental Protocol (based on related syntheses):
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e Reaction Setup: In a flask equipped with a stirrer and a dropping funnel, cool a solution of 1-
methyl-3-(trifluoromethyl)benzene in a suitable solvent (e.g., concentrated sulfuric acid) in an
ice-salt bath.

 Nitration: Slowly add a nitrating mixture (a combination of concentrated nitric acid and
concentrated sulfuric acid) to the cooled solution while maintaining a low temperature (e.g.,
below 10 °C).

o Reaction Monitoring: The progress of the reaction can be monitored by thin-layer
chromatography (TLC) or gas chromatography (GC).

o Work-up: Upon completion, the reaction mixture is typically poured onto ice, and the product
is extracted with an organic solvent (e.g., dichloromethane or ethyl acetate).

 Purification: The crude product can be purified by column chromatography on silica gel or by
recrystallization to yield the desired 1-Methyl-2-nitro-3-(trifluoromethyl)benzene.

The following diagram illustrates a general workflow for such a synthesis.
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General Synthesis Workflow

Reaction Work-up & Purification

Nitrating Mixture . . . Purification
(HNO3IH2508) }—»{ Nitration at low temperature }—»{ Quench with ice }—»{ Solvent Extraction }—»{ (Chromatography/Recrystalization)

1-Methyl-3-(trifluoromethyl)benzene ‘ 1-Methyl-2-nitro-3-(trifluoromethyl)benzene

Hypothetical Biological Activity Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [physicochemical properties of 1-Methyl-2-nitro-3-
(trifluoromethyl)benzene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1338263#physicochemical-properties-of-1-methyl-2-
nitro-3-trifluoromethyl-benzene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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